2-(3-Benzyloxyphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(3-phenylmethoxyphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C18H15NO2/c20-16-9-10-19-18(12-16)15-7-4-8-17(11-15)21-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,19,20)
• InChI Key: JOIOWJZHLGAAAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C3=CC(=O)C=CN3
• Molecular Formula: C18H15NO2
• DSSTOX Substance ID: DTXSID00692787
• Molecular Weight: 277.3 g/mol
• CAS RN: 1261974-95-1

Description

2-(3-Benzyloxyphenyl)-4-hydroxypyridine (95%) is a chemical compound that has been studied for its potential applications in scientific research. This compound has been used as a precursor for synthesizing several other compounds, and it has been studied for its biochemical and physiological effects.

Scientific Research Applications

2-(3-Benzyloxyphenyl)-4-hydroxypyridine (95%) is used as a precursor for synthesizing several other compounds. It has been used to synthesize 2-benzyloxy-3-hydroxypyridine, which is an important intermediate for the synthesis of several anti-inflammatory and antifungal agents. It has also been used in the synthesis of 2-(3-benzyloxyphenyl)-4-hydroxy-3-methylpyridine, which is an important intermediate for the synthesis of several anti-inflammatory and antifungal agents. In addition, it has been used in the synthesis of 2-(3-benzyloxyphenyl)-4-hydroxy-3-methylpyridine, which is an important intermediate for the synthesis of several anticonvulsant drugs.

Mechanism of Action

2-(3-Benzyloxyphenyl)-4-hydroxypyridine (95%) acts as an intermediate in the synthesis of several compounds. It is converted to the desired product by several chemical reactions, such as oxidation, reduction, and hydrolysis.
Biochemical and Physiological Effects
2-(3-Benzyloxyphenyl)-4-hydroxypyridine (95%) has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and antifungal activity, and it has also been found to have anticonvulsant activity. It has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins, which are important mediators of inflammation. In addition, it has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2-(3-Benzyloxyphenyl)-4-hydroxypyridine (95%) has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, as it can be synthesized by a simple reaction between two compounds. Another advantage is that it is relatively stable, and it can be stored for long periods of time without significant degradation. A limitation is that it is not very soluble in water, which means that it is not suitable for use in aqueous solutions.

Future Directions

The potential applications of 2-(3-Benzyloxyphenyl)-4-hydroxypyridine (95%) are far-reaching, and there are many possible future directions for research. One potential direction is to investigate its use as a precursor for synthesizing other compounds, such as anti-inflammatory and antifungal agents, and anticonvulsant drugs. Another potential direction is to investigate its potential use as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2) and acetylcholinesterase. Finally, another potential direction is to investigate its potential use as a therapeutic agent, as it has been found to have anti-inflammatory and antifungal activity.

Synthesis Methods

2-(3-Benzyloxyphenyl)-4-hydroxypyridine (95%) can be synthesized by the reaction of 2-bromo-3-benzyloxyphenyl acetate with 4-hydroxy-2-pyridinone in the presence of potassium carbonate. This reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) at a temperature of 100°C. The reaction yields 2-(3-benzyloxyphenyl)-4-hydroxypyridine (95%) as a white solid.